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Compound of Interest

Compound Name: Benzoyl iodide

Cat. No.: B15495994 Get Quote

A seminal discovery in the nascent field of organic chemistry, the first synthesis of benzoyl
iodide was achieved in 1832 by the pioneering German chemists Friedrich Wöhler and Justus

von Liebig. This accomplishment was a crucial part of their groundbreaking research on the

"benzoyl radical," a concept that revolutionized the understanding of molecular structure and

reactivity. This technical guide delves into the historical context of this discovery, presents the

experimental details of the first synthesis, and explores the logical pathway that led to the

isolation of this important chemical entity.

Historical Context: The Benzoyl Radical Theory
In the early 19th century, the prevailing theory of chemical composition was dualism, which

posited that compounds were formed from the electrostatic attraction of electropositive and

electronegative components. Organic chemistry, with its complex carbon-based molecules,

presented a significant challenge to this theory.

Wöhler and Liebig's investigation into the oil of bitter almonds (benzaldehyde) led them to

propose the existence of a stable group of atoms, which they named the "benzoyl radical"

(C₇H₅O).[1][2] They observed that this "radical" remained unchanged throughout a series of

chemical transformations, behaving like a single element. This concept was a major step

towards the development of structural theory in organic chemistry.[1][3] The synthesis of

benzoyl iodide, along with the corresponding chloride and bromide, was a key piece of

evidence supporting their theory.
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The Inaugural Synthesis: A Halogen Exchange
Approach
Wöhler and Liebig's initial synthesis of benzoyl iodide was achieved through a halogen

exchange reaction, starting from the newly synthesized benzoyl chloride. While their 1832

publication in Annalen der Pharmacie provides a descriptive account, precise quantitative data

such as yield is not extensively detailed, a common practice in the chemical literature of that

era.

Experimental Protocol: Synthesis of Benzoyl Iodide
from Benzoyl Chloride
The following protocol is a reconstruction based on the descriptions provided by Wöhler and

Liebig in their 1832 publication, "Untersuchungen über das Radical der Benzoesäure"

(Investigations on the Radical of Benzoic Acid).

Objective: To synthesize benzoyl iodide by reacting benzoyl chloride with an iodide salt.

Reactants:

Benzoyl Chloride (C₇H₅ClO)

Potassium Iodide (KI)

Procedure:

Benzoyl chloride was prepared by reacting benzaldehyde with chlorine gas.

The freshly prepared benzoyl chloride was then treated with a solution of potassium iodide.

The reaction mixture was likely gently heated or allowed to react at room temperature.

The formation of benzoyl iodide was observed, likely accompanied by the precipitation of

potassium chloride.

The benzoyl iodide was then isolated from the reaction mixture. Purification methods of the

time would have included distillation or crystallization.
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Observations:

Wöhler and Liebig described benzoyl iodide as a substance that was analogous to benzoyl

chloride and bromide. They noted its reactivity and its place within the series of benzoyl

compounds, further solidifying their concept of the benzoyl radical.

Quantitative Data
Detailed quantitative data from the original 1832 synthesis is scarce. However, later

characterizations of benzoyl iodide have provided the physical properties outlined in the table

below.

Property Value

Molecular Formula C₇H₅IO

Molecular Weight 232.02 g/mol

Appearance Colorless to pale yellow liquid or solid

Melting Point 3 °C (276 K)

Boiling Point 128 °C at 20 mmHg

Density 1.74 g/cm³

Logical Pathway to Discovery
The synthesis of benzoyl iodide was not an isolated event but rather the culmination of a

logical series of experiments designed to probe the nature of the benzoyl group. The workflow

below illustrates the intellectual and experimental progression.

Starting Material Intermediate Synthesis Final Product Synthesis

Benzaldehyde
(Oil of Bitter Almonds) Benzoyl Chloride

Chlorination
Benzoyl Iodide

Halogen Exchange
(with Potassium Iodide)
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Figure 1. Experimental workflow for the first synthesis of benzoyl iodide.

Conclusion
The initial synthesis of benzoyl iodide by Wöhler and Liebig was a landmark achievement that

provided critical evidence for their revolutionary benzoyl radical theory. While the experimental

techniques of the 1830s lacked the precision of modern chemistry, their logical approach and

insightful observations laid a foundational stone for the development of organic chemistry. The

conversion of benzoyl chloride to benzoyl iodide demonstrated the robustness of the benzoyl

core and paved the way for a new understanding of how atoms are arranged and interact

within molecules. This pioneering work continues to be a testament to the power of systematic

investigation in unraveling the complexities of the chemical world.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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